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Compound of Interest

Compound Name: Dimethyl sulfoxide

Cat. No.: B021448 Get Quote

Essential safety protocols and logistical plans for the use of Dimethyl Sulfoxide (DMSO) in

laboratory settings, ensuring the protection of researchers and the integrity of experimental

outcomes.

Dimethyl Sulfoxide (DMSO) is a versatile and widely utilized solvent in scientific research,

prized for its exceptional ability to dissolve a broad range of polar and nonpolar compounds.

However, its unique property of rapid skin penetration necessitates stringent safety measures

to prevent the absorption of DMSO and any dissolved hazardous substances. This guide

provides essential, step-by-step procedures for the safe handling, storage, and disposal of

DMSO, tailored for researchers, scientists, and professionals in drug development.

One of the most critical aspects of working with DMSO is its ability to easily pass through the

skin.[1][2] This characteristic means that any toxic materials dissolved in DMSO can be quickly

carried into the bloodstream.[1] Therefore, it is imperative to handle DMSO with appropriate

personal protective equipment and to be fully aware of the potential hazards of any substances

mixed with it.[2]

Personal Protective Equipment (PPE) for DMSO
Handling
The selection of appropriate PPE is the first line of defense against exposure. Standard

laboratory attire is not sufficient when working with DMSO due to its rapid skin penetration. The

following table summarizes the essential PPE for handling DMSO.
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PPE Category Recommended Equipment Key Considerations

Hand Protection

Chemical-resistant gloves such

as butyl rubber,

fluoroelastomer, or neoprene.

[1]

Standard nitrile gloves are not

recommended as they can

degrade quickly upon contact

with DMSO.[1] Always inspect

gloves for any signs of

degradation or perforation

before use. Use proper glove

removal technique to avoid

skin contact.[3]

Eye Protection

Chemical safety goggles or a

full-face shield where

splashing is possible.[1][3]

Standard safety glasses may

not provide adequate

protection from splashes.

Body Protection

A fully buttoned lab coat,

apron, or coveralls made of an

appropriate protective material.

[3]

Ensure clothing provides

complete coverage of exposed

skin.

Respiratory Protection

A respirator with an organic

vapor cartridge may be

necessary if working outside of

a fume hood or with large

volumes where vapors may be

generated.[3][4] Consult your

institution's environmental

health and safety (EH&S)

department for specific

guidance.[5]

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to minimize

inhalation of vapors.[1]

Operational Plan: A Step-by-Step Guide to Safely
Handling DMSO
Adherence to a standardized operational workflow is crucial for minimizing risks associated

with DMSO. The following diagram and detailed steps outline the complete process from

preparation to disposal.
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Preparation Handling Cleanup & Disposal Post-Procedure

1. Don PPE 2. Prepare Fume Hood 3. Assemble Materials 4. Dispense DMSO 5. Prepare Solution 6. Perform Experiment 7. Decontaminate Surfaces 8. Segregate Waste 9. Dispose of Waste 10. Doff PPE 11. Wash Hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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